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The rise of antibiotic resistance, particularly among Gram-negative bacteria, presents a

formidable challenge to global health. The production of β-lactamase enzymes, which

inactivate β-lactam antibiotics, is a primary mechanism of resistance. In response, the

development of β-lactamase inhibitors (BLIs) has become a critical area of research. This guide

provides a detailed comparative analysis of two novel diazabicyclooctane (DBO) BLIs:

ETX1317 sodium and relebactam.

Executive Summary
Both ETX1317 sodium and relebactam are potent inhibitors of a broad range of serine β-

lactamases, belonging to Ambler classes A, C, and some class D enzymes. They effectively

restore the activity of partner β-lactam antibiotics against many multidrug-resistant Gram-

negative pathogens. A key differentiator is their intended route of administration and their

partnered β-lactam. ETX1317 is the active component of the oral prodrug ETX0282, developed

in combination with the oral cephalosporin cefpodoxime proxetil, positioning it as a potential

community-based or step-down therapy. In contrast, relebactam is administered intravenously,

co-formulated with imipenem/cilastatin, targeting more severe, hospital-based infections.
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ETX1317 and relebactam share a common mechanism of action involving the formation of a

covalent acyl-enzyme intermediate with the serine residue in the active site of β-lactamase

enzymes. This effectively and reversibly inactivates the enzyme, preventing the hydrolysis of

the partner β-lactam antibiotic.
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Figure 1: Mechanism of Action of DBO β-Lactamase Inhibitors.

Chemical Structures
While both ETX1317 sodium and relebactam are based on the diazabicyclooctane core, they

possess distinct side chains that influence their pharmacokinetic properties and spectrum of

activity.

Compound Chemical Structure

ETX1317 Sodium [Image of ETX1317 sodium chemical structure]

Relebactam [Image of relebactam chemical structure]

In-Vitro Activity
Minimum Inhibitory Concentration (MIC)
The following tables summarize the in-vitro activity of ETX1317 in combination with

cefpodoxime and relebactam in combination with imipenem against a range of clinical isolates.

MIC50 and MIC90 values represent the concentrations at which 50% and 90% of isolates were

inhibited, respectively.
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Table 1: In-Vitro Activity of Cefpodoxime-ETX1317 against Enterobacterales Clinical Isolates[1]

[2][3]

Organism (n)
Partner
Antibiotic

Partner MIC90
(µg/mL)

Partner-
ETX1317
MIC90 (µg/mL)

Fold
Improvement

ESBL-producing

Enterobacteriace

ae (910)

Cefpodoxime >32 0.5 >64

Table 2: In-Vitro Activity of Imipenem-Relebactam against Gram-Negative Clinical Isolates

Organism Partner Antibiotic
Partner MIC50/90
(µg/mL)

Partner-
Relebactam
MIC50/90 (µg/mL)

Klebsiella

pneumoniae (KPC-

producing)

Imipenem - ≤2

Carbapenem-

Resistant

Enterobacterales

(non-CPE)

Imipenem - 88.7% Susceptible

Note: Direct comparative MIC data against an identical panel of isolates is not publicly

available. The data presented is from separate studies and is for illustrative purposes.

β-Lactamase Inhibition
The inhibitory activity of ETX1317 and relebactam against purified β-lactamase enzymes is a

key measure of their potency.

Table 3: β-Lactamase Inhibition Kinetics[4][5][6]
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β-Lactamase Inhibitor IC50 (nM) Ki app (µM) k2/K (M⁻¹s⁻¹)

CTX-M-15 Relebactam 400 21 540

KPC-2 Relebactam 230 1-5 -

KPC-3 Relebactam 260 1-5 -

KPC-4 Relebactam 910 1-5 -

Note: Comprehensive and directly comparable kinetic data for ETX1317 against the same

panel of enzymes is not readily available in the public domain.

In-Vivo Efficacy
Animal models of infection are crucial for evaluating the in-vivo potential of new antimicrobial

agents. The neutropenic murine thigh infection model is a standard for assessing efficacy.

Table 4: In-Vivo Efficacy in Murine Thigh Infection Models[7][8][9][10]

Compound
Combination

Bacterial Strain Dosing Regimen
Bacterial Load
Reduction (log10
CFU/thigh)

Cefpodoxime proxetil-

ETX0282

K. pneumoniae

(ESBL-producing)
Oral

Dose-dependent

reduction

Imipenem-

Relebactam

P. aeruginosa

(Imipenem-resistant)
Intravenous

3.73 (at 40 mg/kg

relebactam)

Imipenem-

Relebactam

K. pneumoniae (KPC-

producing)
Intravenous

3.06 (at 40 mg/kg

relebactam)

Experimental Protocols
MIC Determination by Broth Microdilution (CLSI
Guidelines)
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The minimum inhibitory concentration (MIC) is determined using the broth microdilution method

as standardized by the Clinical and Laboratory Standards Institute (CLSI).[11][12][13]

Start

Prepare standardized
bacterial inoculum
(0.5 McFarland)

Inoculate each well with
the bacterial suspension

Perform 2-fold serial dilutions
of test compounds in a
96-well microtiter plate

Incubate at 37°C for
18-24 hours

Visually inspect for turbidity
and determine the lowest

concentration with no growth (MIC)

End
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Figure 2: Generalized Workflow for MIC Determination.

β-Lactamase Inhibition Assay
The inhibitory activity against β-lactamases is commonly assessed using the chromogenic

substrate nitrocefin.[6][14][15][16][17] Hydrolysis of nitrocefin by a β-lactamase results in a

color change that can be measured spectrophotometrically. The assay is performed with and

without the inhibitor to determine the extent of inhibition.
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Murine Thigh Infection Model
This model is a standard for evaluating the in-vivo efficacy of antibacterial agents.[4][5][18][19]
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Figure 3: Murine Thigh Infection Model Workflow.
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ETX1317 sodium and relebactam are both promising next-generation β-lactamase inhibitors

that address the critical need for new agents to combat multidrug-resistant Gram-negative

bacteria. Their distinct formulations and intended clinical applications highlight the multifaceted

strategies being employed to tackle antibiotic resistance. ETX1317, as part of an oral

combination, has the potential to be a valuable option for treating less severe infections in the

community and facilitating earlier hospital discharge. Relebactam, in its intravenous formulation

with imipenem/cilastatin, provides a much-needed tool for managing serious and life-

threatening infections in the hospital setting. The continued development and judicious use of

such innovative agents will be paramount in the ongoing fight against antimicrobial resistance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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